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Compound of Interest

Compound Name: Diphenylacetaldehyde

Cat. No.: B122555 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of diphenylacetaldehyde, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are intended for

researchers, scientists, and drug development professionals.

Diphenylacetaldehyde is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] Proper handling and disposal are crucial to mitigate these risks. This guide outlines

the necessary steps for the safe management of diphenylacetaldehyde waste.

Immediate Safety and Handling
Before handling diphenylacetaldehyde, it is imperative to be familiar with its hazards. Always

consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE): When handling diphenylacetaldehyde, the following

PPE is required:

Eye Protection: Chemical safety goggles or a face shield where splashing is possible.[2]

Hand Protection: Chemically resistant gloves, such as butyl rubber.

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,

use a NIOSH/MSHA approved respirator.[2][3]
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In case of exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[4]

Skin: Immediately remove all contaminated clothing and wash the affected area with soap

and water. Seek medical attention if irritation occurs.[4]

Inhalation: Move the exposed person to fresh air. If not breathing, provide artificial

respiration. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Quantitative Hazard Data
The following table summarizes key quantitative data for diphenylacetaldehyde, crucial for

risk assessment and safe handling.

Property Value Source

Flash Point 113 °C (235.4 °F) - closed cup

Density 1.106 g/mL at 25 °C

Boiling Point 315 °C

Storage Class 10 - Combustible liquids

Spill Cleanup Protocol
In the event of a diphenylacetaldehyde spill, follow these procedures to ensure a safe and

effective cleanup. This protocol is designed for minor spills that can be handled by trained

laboratory personnel. For major spills (greater than 500 ml), evacuate the area and contact

your institution's Environmental Health and Safety (EHS) department immediately.[5]

Materials:

Chemical spill kit containing:
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Inert absorbent material (e.g., sand, vermiculite, diatomaceous earth)[6]

Chemically resistant gloves

Safety goggles and/or face shield

Lab coat or apron

Plastic scoop or tongs[5]

Sealable plastic bags for hazardous waste[5][7]

Hazardous waste labels

Procedure:

Ensure Safety: Immediately notify others in the area and restrict access. If the spill is

significant, evacuate the lab.[5]

Ventilation: Ensure adequate ventilation by working in a fume hood or opening windows if it

is safe to do so.[4]

Eliminate Ignition Sources: Turn off all nearby ignition sources as diphenylacetaldehyde is

combustible.[4]

Containment: Wearing appropriate PPE, contain the spill by creating a dike around the

perimeter with absorbent material.[6][8]

Absorption: Cover the spill with an inert, non-combustible absorbent material. Do not use

paper towels as this can increase the rate of evaporation.[6]

Collection: Once the liquid is fully absorbed, use a plastic scoop or tongs to collect the

material and place it into a designated, sealable hazardous waste bag.[5][9]

Decontamination: Clean the spill area with soap and water.[9] All cleaning materials (e.g.,

contaminated paper towels, gloves) must also be disposed of as hazardous waste.
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Labeling and Storage: Securely seal the waste bag and label it clearly as "Hazardous Waste"

with the full chemical name ("Diphenylacetaldehyde"), the date, and the associated

hazards (e.g., "Combustible," "Irritant"). Store the sealed bag in a designated hazardous

waste collection area, away from incompatible materials such as strong oxidizing agents.[4]

[10]

Reporting: Report the spill to your laboratory supervisor and EHS department, following your

institution's specific reporting procedures.[5]

Disposal Workflow
The proper disposal of diphenylacetaldehyde waste is a critical step in the laboratory

workflow. The following diagram illustrates the decision-making process and procedural steps

for its disposal.
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Caption: Workflow for the proper disposal of diphenylacetaldehyde waste.
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Disposal Plan and Logistics
Diphenylacetaldehyde must be disposed of as hazardous waste in accordance with local,

state, and federal regulations. It should never be disposed of down the drain or in regular trash.

Operational Plan:

Waste Collection:

Designate a specific, compatible, and clearly labeled container for diphenylacetaldehyde
waste. The container must have a secure, leak-proof lid.

The label must include the words "Hazardous Waste," the full chemical name, and an

indication of the hazards.

Storage:

Store the hazardous waste container in a well-ventilated, designated satellite

accumulation area.

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents.[4]

Keep the container closed except when adding waste.

Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not mix diphenylacetaldehyde waste with other incompatible waste streams.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of diphenylacetaldehyde, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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